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Compound of Interest

Compound Name: Ritonavir-d8

Cat. No.: B12373750

Technical Guide: Ritonavir-d8 Reference
Standard

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the analytical characterization and
handling of the Ritonavir-d8 reference standard. Ritonavir-d8 is the deuterated form of
Ritonavir, an antiretroviral protease inhibitor used in the treatment of HIV/AIDS.[1] Stable
isotope-labeled compounds like Ritonavir-d8 are crucial for quantitative analysis in drug
development, particularly in pharmacokinetic studies.[1]

Physicochemical Properties and Identification

Ritonavir-d8 shares its core chemical structure with Ritonavir, with deuterium atoms replacing
hydrogen atoms at specific positions. This isotopic labeling makes it an ideal internal standard
for mass spectrometry-based quantification.
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Property

Value

Source

Chemical Name

1,3-thiazol-5-ylmethyl N-
[(2S,3S,5S)-3-hydroxy-5-
[[(2S)-3-methyl-2-[[methyl-[(2-
propan-2-yl-1,3-thiazol-4-
yl)methyl]carbamoyl]lamino]but
anoyllamino]-1,6-
diphenylhexan-2-ylJcarbamate-
ds

[2]

Molecular Formula

C37H40DsNeOsS2

[3]

Molecular Weight

~729.0 g/mol (Varies based on

deuteration pattern)

[3]

Parent Drug CAS Number

155213-67-5

[21(31[4]

Appearance White to tan powder [4]
Practically insoluble in water;
N freely soluble in methanol and
Solubility [4][5]

ethanol; slightly soluble in
acetonitrile.[4][5]

Analytical Characterization

A battery of analytical techniques is employed to confirm the identity, purity, and potency of the

Ritonavir-d8 reference standard.

High-Performance Liquid Chromatography (HPLC)

HPLC is a fundamental technique for assessing the purity of Ritonavir-d8 and separating it

from potential impurities.[6]

Table 2: Representative HPLC Method Parameters
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Parameter Condition Source

C18 stationary phase (e.g.,
Column Xbridge C18, 250 mm x 4.6 [51[6]
mm, 3.5 um)

A mixture of acetonitrile and a
buffer such as potassium
dihydrogen phosphate (pH
Mobile Phase 3.5).[5] A common mobile [51[7]
phase is a 60:40 (v/v) mixture
of dihydrogen phosphate and

acetonitrile.[7]

Flow Rate 1.0 - 1.1 mL/min [51[7]
] UV at 215 nm, 240 nm, or 250
Detection [8][°][10]
nm

Ambient or controlled at 30°C
Column Temperature [10][11]
or 55°C

Experimental Protocol: HPLC Purity Assessment
e Standard and Sample Preparation:

o Prepare a standard stock solution of Ritonavir-d8 in a suitable diluent (e.g., a mixture of
water and methanol).[10]

o For analysis of a formulated product, a powdered sample is dissolved in the mobile phase,
sonicated to ensure complete dissolution, and filtered through a 0.45 pm filter.[5]

o Chromatographic Analysis:
o Equilibrate the HPLC system with the mobile phase.
o Inject the prepared standard and sample solutions.

o Monitor the chromatogram at the specified wavelength.
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o Data Analysis:

o The purity of the Ritonavir-d8 is determined by comparing the peak area of the main
component to the total peak area of all components in the chromatogram.

Preparation Analysis Data Processing

Prepare Mobile Phase }—b{ Prepare Standard/Sample Solution }—b{ Filter Solution (0.45 ym) }—b{ Equilibrate HPLC System }—b{ Inject Sample }—b{ Acquire Chromatogram }—b{ Integrate Peaks }—»

Calculate Purity

Click to download full resolution via product page

Figure 1. A generalized workflow for HPLC purity assessment.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSIMS)

LC-MS/MS is the gold standard for the quantification of drugs and their metabolites in biological
matrices, leveraging the high selectivity and sensitivity of tandem mass spectrometry.[6]
Ritonavir-d8 serves as an excellent internal standard in these assays.

Table 3: Representative LC-MS/MS Method Parameters
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Parameter Condition Source

Reversed-phase HPLC with a
Chromatography [6][11]
C18 column.[6][11]

Gradient elution with a mixture
of an aqueous buffer (e.g.,
Mobile Phase ammonium acetate) and an [6][12]
organic solvent (e.g., methanol
or acetonitrile).[6][12]

o Positive ion electrospray
lonization o [13]
ionization (ESI+).[13]

) Multiple Reaction Monitoring
Detection [13]
(MRM)

Precursor ion (m/z) - Product
ion (m/z). For Ritonavir: 721.18
N - 268.02.[13] The transition
MRM Transitions , , . [13]
for Ritonavir-d8 will have a
higher m/z for the precursor

ion.

Experimental Protocol: LC-MS/MS Quantification
e Sample Preparation:

o For biological samples (e.g., plasma), perform protein precipitation followed by liquid-liquid
extraction.[14]

o Spike samples, calibration standards, and quality controls with a known concentration of
the Ritonavir-d8 internal standard.

e LC-MS/MS Analysis:

o Inject the extracted samples onto the LC-MS/MS system.
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o Monitor the specific MRM transitions for both the analyte (Ritonavir) and the internal
standard (Ritonavir-d8).

o Data Analysis:

o Construct a calibration curve by plotting the ratio of the analyte peak area to the internal
standard peak area against the analyte concentration.

o Determine the concentration of the analyte in the unknown samples from the calibration

curve.

Sample Preparation LC-MS/MS Analysis Quantification

Liquid-Liquid Extraction ‘—»’ Inject Extract }—» Chromatographic Separation }—» Generate Calibration Curve }—»

Mass Spectrometric Detection
(MRM Mode) ‘ >

Determine Analyte Concentration

Click to download full resolution via product page

Figure 2. A generalized workflow for LC-MS/MS quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation and confirmation of the
isotopic labeling pattern in Ritonavir-d8. Both *H and 3C NMR are utilized to verify the
molecular structure.[15][16]

Experimental Protocol: NMR Structural Confirmation

e Sample Preparation: Dissolve an accurately weighed amount of the Ritonavir-d8 reference
standard in a suitable deuterated solvent (e.g., DMSO-ds).

o Data Acquisition:
o Acquire *H and 3C NMR spectra on a high-field NMR spectrometer.

o Additional experiments such as COSY, HSQC, and HMBC may be performed for complete
structural assignment.
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o Data Analysis:
o Compare the obtained spectra with the known spectra of Ritonavir.

o The absence or significant reduction of signals in the *H NMR spectrum at specific
chemical shifts confirms the positions of deuterium incorporation.

o The 13C NMR spectrum should be consistent with the structure of Ritonavir, with potential
minor shifts due to isotopic effects.

Stability and Storage

Proper storage and handling are critical to maintain the integrity of the Ritonavir-d8 reference
standard.

Table 4: Storage and Stability Recommendations

Condition Recommendation Source

Keep refrigerated (2-8 °C) or at
Long-term Storage [2][17]
-20°C.[2][17]

May be shipped at ambient

Shipping temperature.[1][4] L]

Keep container tightly closed
Handling in a dry and well-ventilated [41[18]
place.[18] Protect from light.[4]

Incompatibilities Strong oxidizing agents.[18] [18]

Stock solutions, once
prepared, should be stored in
aliquots in tightly sealed vials

Solution Stability at -20°C or -80°C and are [17]
typically stable for at least one
month.[17] Avoid repeated

freeze-thaw cycles.[17]
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Safety Information

It is important to handle the Ritonavir-d8 reference standard in accordance with good
laboratory practices. A comprehensive Safety Data Sheet (SDS) should be consulted prior to
use.[18][19][20]

This technical guide is intended to provide a comprehensive overview of the analytical
characterization and handling of the Ritonavir-d8 reference standard based on publicly
available information. For lot-specific information, always refer to the Certificate of Analysis
provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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